Three quinone-based derivatives (HBU680, HBU888, and HBU889) are synthesized and separately mixed with activated carbon (AC) and electropolymerized to form a homogeneous composite electrode. The electrochemical properties of the composite electrodes are studied. The electrochemical properties are mainly characterized by PhQ-PhQH2 and Q-QH2 redox transitions. The composite electrodes show specific capacitance of 176 F/g, 262 F/g, and 145 F/g for HBU680, HBU888, and HBU889, respectively. The HBU888 shows the highest specific capacitance due to the fast PhQ-PhQH2 redox transition at a scan rate of 100 mV/s. The composite electrodes also show a 100% capacity retention over 10,000 cycles. These results show that the new quinone-based derivates can enhance pseudocapacitive behavior and warrant their use as electrode additives for supercapacitors.Graphical abstractThe new quinone-based electrode additives were synthesized and used as additives for supercapacitor electrodes. The electrochemical properties are mainly characterized by PhQ-PhQH2 and Q-QH2 redox transitions. The composite electrodes show specific capacitance of 176 F/g, 262 F/g, and 145 F/g for HBU680, HBU888, and HBU889 respectively. The HBU888 shows the highest specific capacitance due to the fast PhQ-PhQH2 redox. The composite electrodes also show a 100% capacity retention over 5000 cycles.

Sodium levulinate cellulose (SLC) was prepared as a new longer carbon chain analog for carboxymethyl cellulose (CMC) in 66–94% yield using the Williamson ether synthesis reaction between sodium hydroxide treated cellulose and brominated levulinic acid in aqueous iso-propanol medium under thermal and microwave conditions. Levulinate cellulose ether produced was characterized by FT-IR, TG–DTA, X-ray and proton NMR. The thermal reactions carried out at 90 °C for 3 and 24 h gave SLC products with degrees of substitutions of 0.48 and 0.86, respectively, whereas the microwave synthesis product showed a degree of substitution of 0.32 as determined by ASTM D1439-03 method used for CMC.Graphical abstract

The investigation of active biodegradable packaging was carried out in 2 parts. First, poly(lactic acid), PLA, was evaluated as a flexible packaging with poly(ethylene glycol), PEG incorporation at 5, 10, 20 and 30%wt. Moreover, the compatibility of PLA/PEG at low content of PEG 10%wt was improved by the chain extender (Joncryl ADR) at 1.0, 1.25 and 1.5 phr. These polymer blends were produced with reactive blending via twin screw extruder. Then, the blended films were made with cast film extrusion process. Films were undergone the characterization processes for the followings: chemical structures, thermal properties, rheological properties, mechanical properties and gas permeability. The addition of PEG had decreased glass transition temperature, whereas it raised the crystallization of PLA. The process ability and film strength were relatively poor at PEG 20 and 30%wt but demonstrated the high elongation at break. The process ability of PLA/PEG 10%wt was improved and elongation at break was greatly developed by the ADR addition of 1.25 phr. PLA/PEG10/ADR1.25-blended film could be used as flexible packaging with acceptable process ability and gas selectivity. Therefore, in the second part, PLA/PEG10/ADR1.25 (PPA) was developed by performing as the active packaging with the incorporation of the grape seed extract (GSE) 1, 2, 3 and 4 phr along with PLA-g-MA 3%wt. PPA with GSE 4 phr film was the only formula that had good compatibility and mechanical properties. Moreover, it exhibited excellent gas-selective film behavior which restricted oxygen gas permeation but allowed carbon dioxide gas to pass through permeation. In addition, PPA with GSE 4 phr film also revealed the effective antibacterial up to 99%. Finally, PPA with GSE 4 phr film had shown the best active packaging which could extend shelf life of straw mushrooms for at least 13 days.Graphical abstractPLA/PEG10/ADR1.25 (PPA) with GSE 4 phr film exhibited excellent gas selective film behavior which restricted oxygen gas permeation but allowed carbon dioxide gas to pass through permeation. In addition, PPA with GSE 4 phr film also revealed the effective antibacterial up to 99%. PPA with GSE 4 phr film had shown the best active packaging which could extend shelf life of straw mushrooms for at least 13 days

In this work we prepared poly(styrene-co-methacrylate) ionomers neutralized with three different monovalent cations and added these ionomers to heavy oil to determine how the ionomer affected asphaltenes dispersion in the heavy oil. First, it was found that ionomers neutralized with smaller-sized cations led to better dispersion of asphaltenes in heavy oil. Second, ionomers neutralized with smaller-sized cations were observed to slow the asphaltene aggregation process. Third, it was found that the concentration of the ionomer exhibiting the best asphaltene dispersibility depended on which cation neutralized the ionomer. The above results suggested that the strength of the interactions between the ions of the ionomer and the strength of the interactions between the cations of the ionomer and the functional groups of the asphaltenes were very important factors for the ionomers to act as effective asphaltene dispersants. The SAXS results also showed that the ionomer neutralized with smaller-sized cations induced asphaltene dispersion in heavy oil relatively well.Graphical Abstract The addition of poly(styrene-co-methacrylate) ionomers further improved the dispersion of asphaltenes in heavy oil as the size of the monovalent cation neutralizing the ionomer decreased. In addition, ionomers neutralized with smaller sized cations resulted in slower asphaltene aggregation. Also, the concentration of the ionomer in the heavy oil for the best asphaltene dispersion depended on the cation type of the ionomers. The above results indicated that the strength of the interactions between the ions of the ionomer and the strength of the interactions between the cations of the ionomer and the functional groups of the asphaltenes were very important factors for the ionomers to act as effective asphaltene dispersants.

Hydrogel actuators have potential applications in many fields because of their multiple responsiveness to environmental stimuli. However, it is still very challenging to design a hydrogel actuator with simple preparation, fast response, and good mechanical properties. In this work, a facile and convenient method to obtain a fast responsive hydrogel actuator has been successfully developed by embedding uniform inorganic particles into Poly(N-isopropylacrylamide) hydrogel network to form an asymmetric structure. By controlling the types and contents of inorganic particles, a wide range of adjustable actuation property can be achieved. At the same time, the introduction of inorganic particles greatly increases the mechanical properties of hydrogels, which is also very important for actuation performance improvement of hydrogel actuators. The optimized hydrogel exhibits relatively fast bending deformation under thermal stimulation (60 ℃), with a bending velocity of about 13.0° s−1 within first 10 s and a bending amplitude of about 328.1° within 1 min. The hydrogel can be designed to be temperature-controlled claw actuators with programmable shapes, indicating its application prospects in encapsulating, grasping, and transporting objects in water environment.Graphical AbstractWe successfully designed and manufactured hybrid hydrogels with an asymmetric structure and improved mechanical property by adding inorganic particles to the PNIPAM hydrogel. The hybrid hydrogel with optimized SiO2 particles shows superior actuation properties due to bigger different in the swelling rates on both sides of hybrid hydrogels. The flexible and controllable deformation of the hydrogel actuator provides an inspiration for intelligent soft actuator in water environmental applications.

Highly refractive poly(phosphonate)s (BPOP), poly(thiophosphonate)s (BPTP), and poly(selenophosphonate)s (BPSP) with aromatic backbones were prepared by the polycondensation of phosphonic dichlorides and diols. The polymers have high thermal properties including high thermal properties (Td5% > 400 °C), glass transition temperature (Tg = 76 ~ 157 °C), and high optical properties such as transparency at 400 nm of over 80% for films of ca. 10 μm thickness, and a refractive index in the range of 1.633–1.675. In particular, BPSP exhibited a high refractive index (1.675) with low birefringence (0.0025) due to the heavy atom effect of selenium.Graphical abstractThis paper represent synthesis and characterization of highly refractive and transparent poly(phosphonate)s (BPOP), poly(thiophosphonate)s (BPTP), and poly(selenophosphonate)s (BPSP) with aromatic backbones in the polymer chains. The poly(phosphonate)s was prepared by the polycondensation of phosphonic dichlorides and diols. The polymers exhibited high thermal properties such as glass transition temperature (> 76 °C), and 5% weight loss temperature at > 393 °C under nitrogen. The polymers also showed good optical properties, including high optical transparency in the visible region, a low birefringence of 0.0099–0.0026, and high refractive indices of 1.6333–1.6757 at 637 nm.

For an early diagnosis and treatment of infectious diseases, a highly sensitive and reliable detection of a pathogenic microorganism is critical. Conventional immunodiagnostics have a limitation such as a relatively low detection sensitivity to the pathogen. Magnetic particles have been adopted to magnetic antibodies (MAbs) of the pathogen for immunomagnetic diagnostics, in which the MAbs can be detected using a magnetic detector. In this study, carboxymethyl dextran-coated iron oxide nanoparticles (CMD-IONPs) were synthesized using a co-precipitation method through one-pot synthesis. Two types of nanomagnetic antibodies (NMAbs) were prepared via coupling the IONP with the Ab of Enterohemorrhagic Escherichia coli or Salmonela typhimurium. A gel electrophoresis analysis of the NMAbs revealed a successful conjugation of the Abs with the CMD-IONPs. To the IONPs, Ab conjugation efficiencies of EHEC and ST were 99.98% and 92.29%, respectively. The NMAbs based on CMD-IONPs can be a feasible approach to a quantitative and rapid immunomagentic diagnosis of pathogenic microbes. Graphical abstractNanomagnetic antibodies of the pathogen for immunomagnetic diagnostics were prepared via coupling carboxymethyl dextran-coated iron oxide nanoparticles (CMD-IONPs) with the Ab of Enterohemorrhagic Escherichia coli or Salmonela typhimurium. The CMD-IONPs were synthesized using a co-precipitation method through one-pot synthesis. Ab conjugation efficiencies of EHEC and ST to the IONPs were 99.98% and 92.29%, respectively.

In recent days, the prerequisite for effective and innovative drug delivery has increased and so the oral film technology (OFT) arena is being explored extensively. Oral films rapidly dissolve and are adsorbed in the buccal cavity; thereby, the incorporated therapeutic agent(s) in them are delivered into the systemic circulation and overcome the first-pass effect. It also uplifts the efficacy and bioavailability of therapeutics with minimal or no toxicity. Owing to its simpler mode of administration, patient compliance is increased even in non-cooperative and bedridden patients in comparison to conventional solid and liquid dosage forms. The present review provides an overview of the benefits and shortcomings of oral film technologies, anatomy, physiology of the oral cavity, and the transport and mucoadhesion mechanisms of the drug through the oral mucosa. This review also highlights the different components supporting drug delivery by oral films, the various production methods of oral films, and clinical trials along with commercial films available in the market.Graphical abstract

In the present work, we deal with some new organic materials having an extended conjugated electron system and providing tunable intramolecular charge transfer (ICT) properties. Firstly, the material structure, taken as a reference, is based on the N-ethylcarbazole motive as a central core having two bromo-distyrylbenzene units, denoted as M1, and has been synthesized and characterized principally using thermograviometric (ATG), absorption (OA), and emission spectroscopy (PL). Then, some derived compounds as symmetrical push–pull type materials with variations in their acceptor/anchor groups, containing four different kind of electron acceptor (A) groups and the ethylcarbazole as electron donor (D) part, denoted as CbzA1 → 4 were designed and elucidated. The impact of different electron-accepting strengths on the photophysical properties of carbazole derivatives is discussed. The correlation between structure properties of these materials has been well established. The withdrawing acceptor effect on their geometrical structure and optoelectronic properties was elucidated. In this framework, quantum calculations, based on density functional theory (DFT) and time-dependent DFT (TD-DFT) methods, in both gas and solution phases, agree well with the experimental results. The lowest lying absorption and fluorescence spectra are the signatures of intramolecular charge transfer (ICT) character. Additionally, N-donor substitution was used to modulate the photophysical properties of these push–pull compounds and thus the organic based photovoltaic device’s performance.Graphical abstract

This research reports the activated carbon fibers (ACFs) production from smoked cigarette wastes by a simple and facile technique. One-step carbonization/activation process with a NaOH activating agent has been considered for the first time. Cigarette waste-derived ACFs samples were synthesized using various NaOH concentrations and heating rates. The carbon yield, morphology, chemical composition, and surface area of the ACFs were analyzed and compared. Pre-treatment with NaOH activation agent improves the carbon yield, thermal stability, and surface area. The optimal microporous ACFs with 34.82 wt% of carbon yield and 1357 m2/g of surface area were synthesized by 10 g/L of NaOH pre-treatment and 2 ℃/min of heating rate. The ACFs samples synthesized with higher NaOH concentrations are mainly the mesoporous structure and lower surface area. This study presented a manageable approach for synthesizing high-performance ACFs with unique fibrous structures from smoked cigarette wastes. Main advantage of the designed procedure is establishing an environmentally friendly manufacturing of micro/ mesoporous ACFs.Graphical abstractMicro/mesoporous-controlled ACFs were manufactured with a one-step carbonization/ activation process from smoked cigarette filters. The morphology, microstructure, surface area, and pore size were controlled by NaOH concentration and activation rate. The sample with NaOH concentration of 10 g/L and activation rate of 2 °C/min has a surface area of 1357 m2/g and Vmicro/Vtot of 96%.